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The table below summarizes the subchronic toxicity data for GRD081 from a 28-day repeated oral

administration study in Sprague-Dawley rats and beagle dogs [1].

Subject
Dose Groups
(mg/kg/day)

Mortality & Key
Findings

Primary Toxicities

NOAEL (No-
Observed-
Adverse-
Effect Level)

Sprague-
Dawley
Rats

2, 5, 10 Unscheduled
mortality at 5 and

10 mg/kg/day [1].

Myelosuppression,
Immunosuppression,

Hematological toxicity, and
moderate liver, pancreas, and

kidney toxicity [1].

< 2 mg/kg/day
[1]

Beagle
Dogs

1, 2, 4 Information not

specified in the
available abstract

[1].

Myelosuppression,

Immunosuppression,
Hematological toxicity, and

moderate liver, pancreas, and
kidney toxicity [1].

1 mg/kg/day [1]

Most of the adverse effects were found to be reversible after a 14-day recovery period. The toxicities

observed are consistent with the known effects of inhibiting the PI3K/mTOR signaling pathway [1].
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Here is the detailed methodology for the key toxicology study cited above [1].

Test Article: GRD081, a dual PI3K/mTOR inhibitor.
Animal Models: Sprague-Dawley rats and beagle dogs.

Dosing Regimen:
Route: Oral administration (gavage).

Frequency: Consecutive daily dosing.
Duration: 28 days.

Dose Levels:
Rats: 2, 5, and 10 mg/kg/day.

Dogs: 1, 2, and 4 mg/kg/day.
Recovery Period: A subset of animals was observed for an additional 14 days without dosing to

assess recovery.
Endpoints Measured:

Clinical Observations: Mortality, morbidity, and general signs of toxicity.
Hematology and Clinical Chemistry: To assess hematological toxicity and organ function.

Histopathology: Microscopic examination of tissues, with a focus on the bone marrow, liver,
pancreas, and kidneys.

The experimental workflow for this study is outlined in the diagram below.
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The PI3K/mTOR Signaling Pathway
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GRD081 is a dual inhibitor of PI3K (Phosphoinositide 3-kinase) and mTOR (mammalian target of

rapamycin), which are key components of a crucial intracellular signaling pathway [1]. The diagram below

illustrates the core components of this pathway and the site of GRD081's action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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